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Compound of Interest

Compound Name:
(2-Chlorophenyl)methanesulfonyl

chloride

Cat. No.: B1271417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of (2-
Chlorophenyl)methanesulfonyl chloride (CAS No. 77421-13-7). Due to the limited

availability of published experimental data for this specific compound, this guide focuses on

presenting the established molecular and safety information, while also highlighting the current

data gaps.

Core Physicochemical Data
A thorough search of scientific literature and chemical databases reveals a scarcity of

experimentally determined physical properties for (2-Chlorophenyl)methanesulfonyl
chloride. The available data is summarized in the table below.
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Property Value Source

Molecular Formula C7H6Cl2O2S [1][2][3]

Molecular Weight 225.09 g/mol [1][2][3][4]

CAS Number 77421-13-7 [1][2][3][4][5]

Appearance White to light yellow solid [6]

Purity
Typically available at ≥95% or

≥97%
[4][5]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility
Data not available; reacts

violently with water.[7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of (2-
Chlorophenyl)methanesulfonyl chloride are not readily available in the public domain.

Standard analytical techniques such as differential scanning calorimetry (DSC) for melting point

determination, ebulliometry or vacuum distillation for boiling point, pycnometry for density, and

gravimetric analysis for solubility in various solvents would be applicable. However, specific

methodologies for this compound have not been published.

Logical Data Retrieval Workflow
The following diagram illustrates the workflow undertaken to gather information on the physical

properties of (2-Chlorophenyl)methanesulfonyl chloride and the outcome of this search.
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Information Retrieval Workflow for (2-Chlorophenyl)methanesulfonyl chloride

Initial Query:
Physical Properties of

(2-Chlorophenyl)methanesulfonyl chloride

Database Search:
- Chemical Databases (e.g., PubChem, ChemicalBook)

- Scientific Literature (e.g., Google Scholar)
Safety Data Sheet (SDS) Review Search for Experimental Protocols Search for Biological Pathways/

Experimental Workflows

Data Extraction:
- Molecular Formula
- Molecular Weight

- CAS Number

Successful

Identification of Data Gaps:
- Melting Point
- Boiling Point

- Density
- Solubility

Unsuccessful for Quantitative Data

Final Report Generation:
- Summary of Available Data

- Acknowledgment of Data Gaps

No Specific Protocols Found No Relevant Pathways Found

Click to download full resolution via product page

Caption: Information retrieval workflow.

Safety and Handling
(2-Chlorophenyl)methanesulfonyl chloride is a reactive compound that requires careful

handling. Key safety considerations from available Safety Data Sheets (SDS) include:

Reactivity: Reacts violently with water, liberating toxic gas.[7] It should be handled under

inert, anhydrous conditions.

Corrosivity: Causes severe skin burns and eye damage.[8]

Toxicity: Harmful if swallowed or in contact with skin.[8]
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Handling: Use in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7]

Storage: Store in a cool, dry, well-ventilated area away from water and incompatible

materials.[7]

Due to the absence of comprehensive physical property data, researchers and drug

development professionals are advised to exercise extreme caution and to perform small-scale

characterization experiments to determine the relevant physical properties for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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